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Compound of Interest

Compound Name:
Di-tert-butyl N,N-

diethylphosphoramidite

Cat. No.: B043657 Get Quote

Essential Safety and Handling Guide for Di-tert-
butyl N,N-diethylphosphoramidite
Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety, handling, and disposal information for Di-tert-butyl N,N-
diethylphosphoramidite (CAS No. 117924-33-1). Adherence to these protocols is essential

for ensuring personal safety and maintaining a secure laboratory environment.

Chemical and Physical Properties
A summary of the key quantitative data for Di-tert-butyl N,N-diethylphosphoramidite is

provided below.
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Property Value

CAS Number 117924-33-1

Molecular Formula C₁₂H₂₈NO₂P[1][2]

Molecular Weight 249.33 g/mol [1][3]

Form Liquid[3]

Assay 93%[3]

Density 0.896 g/mL at 25 °C (lit.)[3]

Boiling Point 39-41 °C / 0.3 mmHg (lit.)[3]

Refractive Index n20/D 1.434 (lit.)[3]

Flash Point 78 °C (172.4 °F) - closed cup[3]

Storage Temperature 2-8°C[3]

Hazard Identification and Safety Precautions
Di-tert-butyl N,N-diethylphosphoramidite is a combustible liquid that can cause skin and eye

irritation, and may cause respiratory irritation.[3][4][5]

Signal Word: Warning[3]

Hazard Statements:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3][5]

Precautionary Statements:

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][5]
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P264: Wash face, hands and any exposed skin thoroughly after handling.[3][4][5]

P271: Use only outdoors or in a well-ventilated area.[3][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][4][5]

Keep away from heat, sparks, open flames, and hot surfaces. - No smoking.[4]

Take precautionary measures against static discharges.[4]

Response:

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3][4][5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[3][4][5]

If skin or eye irritation persists: Get medical advice/attention.[4][5]

Storage:

Store in a well-ventilated place. Keep container tightly closed.[4][5]

Keep cool.[4]

Store locked up.[5]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[4][5]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling

phosphoramidites.[6] The following table summarizes the recommended PPE.
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PPE Category Item Specifications

Eye/Face Protection Safety Goggles/Glasses

Use equipment tested and

approved under government

standards such as NIOSH

(US) or EN 166 (EU).[4] Tightly

fitting with side-shields.[6]

Face Shield
Recommended when there is

a splash hazard.[6]

Skin Protection Chemical-Impermeable Gloves

Handle with nitrile gloves.

Inspect gloves prior to use and

dispose of contaminated

gloves properly.[6]

Laboratory Coat
A laboratory coat must be

worn.[6]

Respiratory Protection Respirator

For nuisance exposures use

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher level protection use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges. Use

respirators and components

tested and approved under

appropriate government

standards such as NIOSH

(US) or CEN (EU).[1]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Ensure that an eyewash station and safety shower are close to the workstation location.[4]

Work in a well-ventilated area, preferably a chemical fume hood.[6]
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Gather all necessary PPE and handling equipment (e.g., non-sparking tools).[6]

2. Handling:

Keep the container tightly sealed to prevent moisture and air exposure.[6]

Avoid contact with skin and eyes.[6]

Avoid the formation of aerosols.[6]

Do not eat, drink, or smoke in the handling area.[6]

Wash hands thoroughly after handling the compound.[6]

3. Storage:

Store in a dry, well-ventilated area.[4][6]

The recommended storage temperature is 2-8°C.[3]

Keep away from heat, sparks, flame, and oxidizing agents.[4][6]

4. In Case of a Spill:

Soak up with inert absorbent material.

Keep in suitable, closed containers for disposal.[4]

Remove all sources of ignition.[4]

Disposal Plan
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and must consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[4]

Deactivation of Phosphoramidite Waste (for small quantities): The reactive phosphoramidite

can be hydrolyzed to a less reactive H-phosphonate species for safer disposal. This procedure

should be performed in a fume hood.[6]
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Waste Collection:

Collect waste in a designated, approved hazardous waste container.

Ensure the container is properly labeled.

Dispose of contents/container to an approved waste disposal plant.[4][5]

Experimental Workflow and Safety Protocol
The following diagram illustrates the logical flow of operations for safely handling Di-tert-butyl
N,N-diethylphosphoramidite.
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Start: Review SDS and Protocols

1. Prepare Work Area
(Fume Hood, Spill Kit)

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Retrieve Chemical from Storage
(2-8°C)

4. Handle Chemical
(Inert Atmosphere if required)

5. Perform Experimental Procedure

6. Decontaminate Equipment

7. Dispose of Waste
(Follow Institutional Guidelines)

8. Doff PPE

9. Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: Safe handling workflow for Di-tert-butyl N,N-diethylphosphoramidite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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